Dimethyl 2,5-dibromohexanedioate
Overview
Description
Dimethyl 2,5-dibromohexanedioate is a useful research compound. Its molecular formula is C8H12Br2O4 and its molecular weight is 331.99 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Rigid Analogues of 2-Aminoadipic Acid : Dimethyl 2,5-dibromohexanedioate is used in the synthesis of rigid analogues of 2-aminoadipic acid, such as 7-azabicyclo[2.2.1]heptane-1,4-dicarboxylic acid and 8-((benzyloxy)carbonyl)-3-methylene-8-azabicyclo(3.2.1)octane-1,5-dicarboxylic acid. These compounds have potential applications in medicinal chemistry due to their structural uniqueness and potential biological activity (Kubyshkin et al., 2007); (Kubyshkin et al., 2009).
Metabolism Studies : It is utilized in the study of the metabolism of related compounds, such as 2,5-dimethylhexane, in biological systems. This research helps in understanding the toxicological aspects and metabolic pathways of similar compounds (Serve et al., 1991).
Neurotoxicity Research : The study of its derivatives, such as 3,4-dimethyl-2,5-hexanedione, has contributed to understanding the neurotoxicity mechanisms in various compounds. This is significant for both industrial safety and neurological research (Anthony et al., 1983).
Synthesis of Biomass-derived Chemicals : In the field of green chemistry, it's involved in the synthesis of 2,5-hexanedione from biomass resources, highlighting its role in sustainable chemical production (Yueqin et al., 2016).
Organic Chemistry Education : It is also used in educational settings to teach concepts such as nucleophilic substitution reactions, demonstrating its utility as a teaching tool in organic chemistry (Wagner & Marshall, 2010).
Combustion Chemistry : The compound is relevant in the study of combustion chemistry, particularly in understanding the combustion behavior of various hydrocarbons, which is crucial for developing efficient and cleaner-burning fuels (Sarathy et al., 2014).
Thermal Hazard Assessment : Research on its derivatives, such as 2,5-dimethyl-2,5-di-(tert-butylperoxy) hexane, includes studies on thermal degradation and safety assessments, important for industrial safety and chemical handling (Das & Shu, 2016).
Neuroscience Research : Studies also involve examining the effects of related compounds, like Dimethyl Sulfoxide, on neuronal activities. This has implications in neuroscience research and potentially in clinical applications (Lu & Mattson, 2001).
properties
IUPAC Name |
dimethyl 2,5-dibromohexanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12Br2O4/c1-13-7(11)5(9)3-4-6(10)8(12)14-2/h5-6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVICCJCVLLCDFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CCC(C(=O)OC)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12Br2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30968220 |
Source
|
| Record name | Dimethyl 2,5-dibromohexanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30968220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 2,5-dibromohexanedioate | |
CAS RN |
868-72-4, 53490-47-4 |
Source
|
| Record name | Dimethyl 2,2'-dibromoadipate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000868724 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 868-72-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=134297 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC120723 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=120723 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Dimethyl 2,5-dibromohexanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30968220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dimethyl 2,5-dibromoadipate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
